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Compound of Interest

Compound Name: 3,5-Difluoro-2-methoxybenzamide

CAS No.: 874804-09-8

Cat. No.: B1356672

Get Quote

CAS Number: 874804-09-8 Molecular Formula: C₈H₇F₂NO₂ Molecular Weight: 187.14 g/mol

Physical State: Solid (typically off-white to pale yellow powder)[1][2]

Part 1: Hazard Identification & Risk Assessment
Context: As a specialized intermediate, specific toxicological data for this exact isomer is

limited. The following risk assessment utilizes a Read-Across Methodology based on the

structural analog 3,5-Difluoro-4-methoxybenzamide (CAS 343-79-3) and general fluorinated

benzamide SAR (Structure-Activity Relationships).

GHS Classification (Predicted)
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Hazard Category Signal Word
Hazard Statement
Code

Description

Acute Toxicity (Oral) Warning H302
Harmful if swallowed.

[1][2]

Skin Irritation Warning H315
Causes skin irritation.

[4][5][6]

Eye Irritation Warning H319
Causes serious eye

irritation.[4][5]

STOT - SE Warning H335
May cause respiratory

irritation.[1][2][4][5]

Specific Chemical Hazards[1][2][5][6]
Fluorine Stability: The C-F bonds at positions 3 and 5 are generally metabolically stable and

resistant to hydrolysis. However, they increase the lipophilicity of the compound, potentially

enhancing skin absorption compared to non-fluorinated analogs.

Amide Hydrolysis: Under strongly acidic or basic conditions (pH < 2 or pH > 12) and elevated

temperatures, the amide bond may hydrolyze to release 3,5-difluoro-2-methoxybenzoic acid

and ammonia.[1][2]

Combustibility: As an organic solid, fine dust particles can form explosive mixtures with air.

Grounding is required during bulk transfer.

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)
Directive: Do not rely solely on PPE. Engineering controls are the primary line of defense.

Engineering Control Systems
Primary Containment: Handle all open powders within a certified Chemical Fume Hood.
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Airflow Verification: Ensure face velocity is between 0.4 – 0.6 m/s (80 – 120 fpm) before

starting work.

Static Control: Use an ionizing bar or anti-static weighing boat if the powder exhibits static

cling, which is common with fluorinated aromatics.

PPE Selection Matrix[2]
Respiratory: If fume hood work is not possible (e.g., equipment maintenance), use a P3 (EN

143) or N95/N100 (NIOSH) particulate respirator.

Ocular: Chemical splash goggles (ANSI Z87.1 or EN 166). Safety glasses are insufficient for

fine powders that can drift behind lenses.

Dermal (Gloves):

Standard Handling:Nitrile Rubber (min 0.11 mm thickness).

Solution Handling (DMSO/DMF):Butyl Rubber or Double-gloving (Nitrile over PE/EVA

laminate).[1][2] Reasoning: Fluorinated compounds often require polar aprotic solvents

like DMSO for dissolution; standard nitrile is permeable to DMSO, which can carry the

toxicant through the skin.[1]

Part 3: Operational Protocols
Protocol: Self-Validating Weighing & Transfer
Objective: Prevent cross-contamination and exposure during the highest-risk step (solid

handling).[1][2]

Pre-Check: Verify fume hood sash is at the working height marker. Check the magnehelic

gauge for negative pressure.

Setup: Place a secondary containment tray and a waste bag inside the hood.

Weighing:

Use a disposable anti-static spatula.
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Self-Validation: If powder adheres to the spatula, stop. Use an ionizing gun or wipe the

spatula with an ethanol-dampened wipe to discharge static before proceeding.[1][2]

Transfer: Dissolve the solid immediately in the reaction solvent (e.g., DCM, THF) within the

hood to minimize the duration of the "dust hazard" state.

Decontamination: Wipe the balance area with a solvent-wet tissue before removing hands

from the hood. Dispose of the tissue in the internal waste bag.

Protocol: Reaction Setup & Compatibility
Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., nitric acid,

permanganates) and strong reducing agents (e.g., LiAlH₄) unless under controlled reaction

conditions.[1]

Solvent Selection: Highly soluble in DMSO, DMF, Methanol, and Ethyl Acetate. Sparingly

soluble in water.

Inert Atmosphere: While air-stable, conducting reactions under Nitrogen (N₂) or Argon is

recommended to prevent moisture-induced hydrolysis of the amide over long durations.[1][2]

Waste Management[2]
Classification:Halogenated Organic Waste.

Segregation: Do NOT mix with non-halogenated solvents (e.g., acetone washings) if your

facility separates them, as the fluorine content requires specific high-temperature

incineration protocols to prevent HF formation in the incinerator.[1]

Part 4: Emergency Response Logic
Spill Response Decision Matrix

Minor Spill (< 5 g):

Isolate: Alert nearby personnel.

Contain: Cover with a dedicated chemical spill pad or damp paper towels (to prevent

dust).
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Clean: Scoop up wet material. Do not dry sweep.[1][2]

Decontaminate: Wash surface with soap and water (fluorinated residues are lipophilic and

require surfactant for removal).

Major Spill (> 5 g or outside hood):

Evacuate: Leave the immediate area.

Assess: Don full PPE (Tyvek suit, Respirator) before re-entering.

First Aid[2][6][7][8]
Eye Contact: Flush with water for 15 minutes.[4][6][7][8] Critical: Hold eyelids open.

Fluorinated compounds can cause delayed irritation; seek medical evaluation even if pain

subsides.

Skin Contact: Wash with soap and water.[4] Do not use alcohol/solvents, as they may

enhance transdermal absorption.

Part 5: Visualizations
Safety Decision Workflow
This diagram illustrates the logical flow for determining safety controls based on the state of the

material.
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Handling 3,5-Difluoro-2-methoxybenzamide

Determine Physical State

Solid / Powder Form Dissolved in Solvent
(DMSO, DMF, DCM)

Risk: Dust Inhalation & Static Risk: Skin Absorption (Carrier Effect)

Control: Fume Hood + 
Anti-static Spatula + N95 Backup

Disposal: Halogenated Waste Stream

Control: Butyl/Laminate Gloves +
Splash Goggles

Click to download full resolution via product page

Caption: Decision logic for PPE and engineering controls based on the physical state of the

compound.

Emergency Response Logic
This diagram outlines the immediate actions required in the event of an exposure or spill.
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Incident Detected Identify Type

Skin Contact

Eye Contact

Spill (Solid)

Wash w/ Soap & Water
(NO Solvents)

Flush 15 mins
(Hold Lids Open)

Dampen & Scoop
(NO Dry Sweep)

Seek Medical Evaluation
(Provide SDS)

Halogenated Waste Bin

Click to download full resolution via product page

Caption: Step-by-step emergency response protocols for exposure and containment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide: 3,5-
Difluoro-2-methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356672/docs#comprehensive-safety-and-handling-
guide-3-5-difluoro-2-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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